Cas no 863305-81-1 (2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl-)

2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl- is a heterocyclic organic compound featuring a pyrimidine core substituted with a 3-chloro-2-thienyl group at the 4-position and a methyl group at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro-thienyl moiety enhances reactivity for further functionalization, while the methyl group contributes to stability. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's high purity and consistent performance make it suitable for research and industrial applications requiring reliable building blocks.
2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl- structure
863305-81-1 structure
Product Name:2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl-
CAS No:863305-81-1
MF:C9H8ClN3S
MW:225.697918891907
MDL:MFCD03791190
CID:718472
PubChem ID:2763685
Update Time:2025-05-27

2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl-
    • 4-(3-chloro-2-thienyl)-6-Methyl-2-pyriMidinaMine
    • 4-(3-chlorothiophen-2-yl)-6-methylpyrimidin-2-amine
    • chlorothienylmethylpyrimidinamine
    • FT-0680230
    • CS-0360066
    • J-513379
    • 2T-0610
    • 4-(3-chloro-2-thienyl)-6-methyl-2-pyrimidinamine, AldrichCPR
    • D86470
    • AKOS005070050
    • SB59614
    • DTXSID30377095
    • MFCD03791190
    • 863305-81-1
    • MDL： MFCD03791190
    • Inchi： 1S/C9H8ClN3S/c1-5-4-7(13-9(11)12-5)8-6(10)2-3-14-8/h2-4H,1H3,(H2,11,12,13)
    • InChI Key： NCCNGSGPPIHEMZ-UHFFFAOYSA-N
    • SMILES： ClC1C=CSC=1C1C=C(C)N=C(N)N=1

Computed Properties

  • Exact Mass: 225.01300
  • Monoisotopic Mass: 225.0127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Melting Point: 163-164°
  • PSA: 80.04000
  • LogP: 3.33030

2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl- Security Information

  • Hazard Category Code： 25-41
  • Safety Instruction： 26-39-45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT

2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Pyrimidinamine,4-(3-chloro-2-thienyl)-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB156784-500 mg
4-(3-Chloro-2-thienyl)-6-methyl-2-pyrimidinamine; .
 863305-81-1
500mg
 €315.00 2023-05-08
abcr
AB156784-1 g
4-(3-Chloro-2-thienyl)-6-methyl-2-pyrimidinamine; .
 863305-81-1
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 €587.80 2023-05-08
Chemenu
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Matrix Scientific
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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4-(3-CHLORO-2-THIENYL)-6-METHYL-2-PYRIMIDINAMINE
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abcr
AB156784-500mg
4-(3-Chloro-2-thienyl)-6-methyl-2-pyrimidinamine; .
 863305-81-1
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 €315.00 2025-04-16
abcr
AB156784-1g
4-(3-Chloro-2-thienyl)-6-methyl-2-pyrimidinamine; .
 863305-81-1
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 €587.80 2025-04-16
1PlusChem
1P004JBM-100mg
4-(3-CHLORO-2-THIENYL)-6-METHYL-2-PYRIMIDINAMINE
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